Cas no 1021260-21-8 (N-(2-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}ethyl)-1H-indazole-3-carboxamide)

• Product Name: N-(2-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}ethyl)-1H-indazole-3-carboxamide
• CAS No: 1021260-21-8
• MF: C₂₁H₂₅N₅O₃S
• MW: 427.519902944565
• CID: 6569711
• Update Time: 2025-05-28

N-(2-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}ethyl)-1H-indazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}ethyl)-1H-indazole-3-carboxamide
• N-[2-[4-(3-methylphenyl)piperazin-1-yl]sulfonylethyl]-1H-indazole-3-carboxamide

• Inchi： 1S/C21H25N5O3S/c1-16-5-4-6-17(15-16)25-10-12-26(13-11-25)30(28,29)14-9-22-21(27)20-18-7-2-3-8-19(18)23-24-20/h2-8,15H,9-14H2,1H3,(H,22,27)(H,23,24)
• InChI Key： SDRXGNHEYPCPOG-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(C(NCCS(N2CCN(C3=CC=CC(C)=C3)CC2)(=O)=O)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-(2-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}ethyl)-1H-indazole-3-carboxamide

Comprehensive Overview of N-(2-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}ethyl)-1H-indazole-3-carboxamide (CAS No. 1021260-21-8)

The compound N-(2-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}ethyl)-1H-indazole-3-carboxamide, identified by its CAS number 1021260-21-8, is a sophisticated synthetic molecule that has garnered significant attention in pharmacological and biochemical research. This compound belongs to the class of sulfonamide derivatives, which are widely studied for their diverse biological activities. The presence of both piperazine and indazole moieties in its structure makes it a promising candidate for exploring interactions with various receptor systems, particularly those involved in neurological and metabolic pathways.

Recent advancements in drug discovery have highlighted the importance of sulfonamide-based compounds due to their versatility in targeting enzymes and receptors. The N-(2-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}ethyl)-1H-indazole-3-carboxamide structure is particularly intriguing because of its potential to modulate G-protein-coupled receptors (GPCRs), a family of proteins that play a critical role in signal transduction. Researchers are increasingly focusing on GPCR-targeted therapies, given their implications in treating conditions like anxiety, depression, and metabolic disorders. This compound's unique sulfonyl linkage and carboxamide group may contribute to enhanced binding affinity and selectivity.

In the context of current trends, the scientific community is actively investigating piperazine-containing compounds for their neuropharmacological properties. The 3-methylphenyl substituent in this molecule could influence its pharmacokinetic profile, including absorption and distribution. Such modifications are often explored to improve drug-like properties, such as solubility and metabolic stability. Additionally, the indazole core is a common scaffold in medicinal chemistry, known for its ability to interact with various biological targets, including kinases and neurotransmitter receptors.

From a synthetic chemistry perspective, the preparation of N-(2-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}ethyl)-1H-indazole-3-carboxamide involves multi-step organic transformations. Key steps typically include the sulfonylation of the piperazine ring and the subsequent coupling with the indazole-3-carboxamide moiety. These reactions require precise control of conditions to ensure high yield and purity, which are critical for downstream applications in biological assays. The compound's CAS registry number 1021260-21-8 serves as a unique identifier, facilitating its cataloging and retrieval in chemical databases.

The potential applications of this compound extend beyond basic research. With the growing interest in personalized medicine and targeted therapies, molecules like N-(2-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}ethyl)-1H-indazole-3-carboxamide are being evaluated for their specificity and efficacy. For instance, its interaction with serotonin receptors could pave the way for novel treatments for mood disorders. Moreover, the compound's structural features align with the broader search for small-molecule modulators of cellular signaling pathways, a hot topic in contemporary drug development.

In summary, N-(2-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}ethyl)-1H-indazole-3-carboxamide (CAS No. 1021260-21-8) represents a compelling area of study at the intersection of chemistry and biology. Its intricate design and potential therapeutic relevance make it a subject of ongoing investigation, particularly in the realms of neurological research and drug discovery. As the scientific community continues to unravel its mechanisms of action, this compound may emerge as a valuable tool for understanding complex biological systems and developing next-generation therapeutics.